Cas no 1261446-16-5 (1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one)

• Product Name: 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one
• CAS No: 1261446-16-5
• MF: C₈H₅BrCl₂O
• MW: 267.934699773788
• CID: 4969638
• PubChem ID: 129959665
• Update Time: 2025-05-19

1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-2,6'-dichloroacetophenone
• 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one

• Inchi： 1S/C8H5BrCl2O/c9-5-2-1-3-6(11)8(5)7(12)4-10/h1-3H,4H2
• InChI Key： FSGOYHMELTYSPX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(CCl)=O)Cl

Computed Properties

• Exact Mass: 265.89008 g/mol
• Monoisotopic Mass: 265.89008 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1
• Molecular Weight: 267.93

Additional information on 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one

Introduction to 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one (CAS No. 1261446-16-5)

1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one, identified by its Chemical Abstracts Service number CAS No. 1261446-16-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a bromo and chloro substituents on a phenyl ring, combined with a chlorinated ethanone backbone, makes it a versatile intermediate in synthetic chemistry. Its structural attributes have garnered attention for potential applications in the development of novel bioactive molecules.

The compound's molecular structure, characterized by a rigid aromatic system and electrophilic centers, positions it as a valuable building block for medicinal chemists. The presence of both bromo and chloro groups enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. These properties are particularly relevant in the context of drug discovery, where structural diversity is key to identifying compounds with desirable pharmacological profiles.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds derived from aryl ketones. 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one fits into this trend, as it can serve as a precursor for synthesizing complex scaffolds found in biologically active agents. For instance, its transformation into more intricate structures has been explored in the synthesis of kinase inhibitors and other therapeutic candidates. The compound's ability to undergo palladium-catalyzed cross-coupling reactions makes it particularly useful in constructing biaryl systems, which are prevalent in many drugs.

One of the most compelling aspects of 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one is its potential role in developing small-molecule modulators of protein-protein interactions. The aromatic ring system provides a scaffold that can be modified to target specific binding pockets on proteins involved in disease pathways. Recent studies have highlighted its utility in generating derivatives with inhibitory activity against enzymes implicated in cancer and inflammatory diseases. The electrophilic nature of the ketone group allows for further derivatization into amides, esters, or other pharmacophores that can enhance binding affinity and selectivity.

The synthesis of 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. A common route includes bromination and chlorination of a phenyl ring followed by condensation with an appropriate aldehyde or ketone derivative. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for research purposes. The optimization of synthetic protocols is an ongoing area of interest, as streamlined processes can reduce costs and environmental impact.

In the context of drug discovery, computational modeling plays a crucial role in predicting the behavior of 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one and its derivatives. Molecular docking studies have been employed to assess its binding interactions with target proteins, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability. These virtual screening approaches complement experimental efforts by rapidly identifying promising candidates for further validation.

The compound's relevance extends beyond academic research; it has also been explored in industrial settings where novel materials and agrochemicals are developed. The ability to modify its structure allows chemists to tailor its properties for specific applications, such as creating ligands for metal-organic frameworks or designing molecules with enhanced photophysical characteristics. Such applications underscore the versatility of 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one as a chemical entity.

Future directions in the study of this compound may involve exploring its role in green chemistry initiatives. Sustainable synthetic routes could reduce reliance on hazardous reagents and improve atom economy, aligning with global efforts to minimize environmental footprints. Additionally, investigating its biological activity across diverse therapeutic areas could uncover new therapeutic opportunities that were previously unexplored.

In summary, 1-(2-bromo-6-chlorophenyl)-2-chloroethan-1-one (CAS No. 1261446-16-5) represents a fascinating compound with broad utility in synthetic chemistry and pharmaceutical research. Its structural features enable diverse modifications, making it a valuable tool for developing novel bioactive molecules. As research continues to evolve, this compound is likely to remain at the forefront of chemical innovation, contributing to advancements across multiple scientific disciplines.